1-(2,5-Dichloropyrimidin-4-yl)-1H-indole

• IUPAC Name: 1-(2,5-dichloropyrimidin-4-yl)indole
• InChI: InChI=1S/C12H7Cl2N3/c13-9-7-15-12(14)16-11(9)17-6-5-8-3-1-2-4-10(8)17/h1-7H
• InChI Key: FGNVVUMUTWAJAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2C3=NC(=NC=C3Cl)Cl
• Molecular Formula: C12H7Cl2N3
• DSSTOX Substance ID: DTXSID30743559
• Molecular Weight: 264.11 g/mol
• CAS RN: 293292-36-1

Description

“1-(2,5-Dichloropyrimidin-4-yl)-1H-indole” is a chemical compound that falls under the category of heterocyclic compounds. It’s important to note that the information available is limited and may not be fully accurate.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly provided in the sources retrieved.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Indole-Appended Heterocycles : A study by Somappa et al. (2015) involved synthesizing novel indole-appended heterocycles, including derivatives related to 1-(2,5-Dichloropyrimidin-4-yl)-1H-indole, for their potential in anti-inflammatory, analgesic, and CNS depressant applications (Somappa et al., 2015).

• Elucidation and DFT Calculations of Indole Derivatives : Geetha et al. (2019) investigated indole derivatives, which are important in the development of molecules with biological activities like anti-tumor and anti-inflammatory properties. This research provides insights into the structural aspects and potential applications of these compounds (Geetha et al., 2019).

• Antimicrobial Activity and Docking Studies : El-Sayed et al. (2016) synthesized 1-(1-ethyl-1H-indol-3-yl)-3-pyridin-4-yl-prop-2-en-1-one as a base for new 3-(pyrimidin-4-yl)-1H-indole derivatives, investigating their antimicrobial activities and utilizing molecular docking approaches to understand their mechanisms (El-Sayed et al., 2016).

Chemical Synthesis and Modification

• Construction of Pyrrolo[1,2-a]indoles : Zhou et al. (2016) reported a cobalt(III)-catalyzed cross-coupling reaction of 1-(pyrimidin-2-yl)-1H-indoles with ketenimines, leading to the construction of pyrrolo[1,2-a]indoles, significant in medicinal chemistry (Zhou et al., 2016).

• Synthesis of Pyrimidino Derivatives : Chauhan et al. (2017) synthesized a series of pyrimidino derivatives, including indole and benzene nuclei, to assess their antimicrobial activity. This study highlights the potential of these compounds in pharmaceutical applications (Chauhan et al., 2017).

• Pd-Catalyzed Direct C2-Acylation of Indoles : Kumar and Sekar (2015) utilized pyrimidine as a directing group for synthesizing 2-acyl indoles and 2,7-diacyl indoles, demonstrating a method of direct C–H functionalization using a Pd-catalyst (Kumar & Sekar, 2015).

Antioxidant and Antimicrobial Evaluation

• Thiazolidinone and Azetidinone Derivatives : Saundane et al. (2012) synthesized compounds encompassing indolylthienopyrimidines, which exhibited promising antioxidant and antimicrobial activities, highlighting the versatility of indole-based compounds in therapeutic applications (Saundane et al., 2012).